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Compound of Interest

Compound Name: DC-6-14

Cat. No.: B6599469

Essential Safety and Handling Guide for DC-6-14

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the cationic lipid DC-6-14 (O,O'-ditetradecanoyl-N-(a-
trimethylammonioacetyl)diethanolamine chloride), including personal protective equipment
(PPE) recommendations, handling procedures, and disposal plans.

Chemical and Physical Properties

A summary of the key properties of DC-6-14 is provided in the table below for quick reference.
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Property Value
Molecular Formula C37H73CIN205
Formula Weight 661.45

Purity >99%

CAS Number 107086-76-0
Storage Temperature -20°C

Stability 1 Year
Appearance Not specified
Hygroscopic No

Light Sensitive No

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling DC-6-14 to
minimize exposure and ensure personal safety.

Protection Type Recommended Equipment

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection lab coat, and other protective clothing as

necessary to prevent skin contact.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection are generated, a NIOSH-approved respirator is

recommended.

Handling and Storage
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Proper handling and storage are crucial for maintaining the integrity of DC-6-14 and ensuring a
safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid inhalation of dust or aerosols.[1]

Use only in a well-ventilated area, preferably under a chemical fume hood.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.
Storage:

e Store at -20°C.

» Keep the container tightly sealed in a cool, well-ventilated area.

e Protect from direct sunlight and sources of ignition.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures to mitigate the situation
safely.

Personal Precautions:

Wear full personal protective equipment, including respiratory protection.

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid breathing vapors, mist, dust, or gas.

Environmental Precautions:
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o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains or watercourses.
Methods for Cleaning Up:

o Wipe, scrape, or soak up the spill with an inert material.
o Place the material in a suitable container for disposal.

e Wash the spill area with detergent and water.

First-Aid Measures

In case of exposure, immediate medical attention is crucial. Follow these first-aid guidelines:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide cardiopulmonary resuscitation

(CPR). Seek immediate medical attention.

Remove contaminated clothing and shoes.
Skin Contact Rinse the affected skin area thoroughly with

large amounts of water. Call a physician.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

) Wash out the mouth with water. Do NOT induce
Ingestion N o
vomiting. Call a physician.

Disposal Considerations

Dispose of DC-6-14 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. It is the responsibility of the waste generator to
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determine the toxicity and physical properties of the material generated to determine the proper
waste classification and disposal methods.

Experimental Workflow: Handling DC-6-14

The following diagram illustrates the standard workflow for safely handling DC-6-14 in a
laboratory setting, from preparation to disposal.
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Standard Operating Procedure for Handling DC-6-14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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